Zearalenone-13C18

• Molecular Formula: C18H22O5
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C18H22O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,20-21H,2,4-6,8-9H2,1H3/b7-3-
• InChIKey: MBMQEIFVQACCCH-CLTKARDFSA-N

Zearalenone-13C18 Analytical Internal Standard

Zearalenone-13C18 (CAS 911392-43-3) is a fully 13C-labeled analog of the Fusarium-derived mycotoxin zearalenone, intended exclusively as an internal standard for the accurate quantification of zearalenone and its metabolites by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. With a molecular formula of 13C18H22O5 and an exact mass of 336.2071 Da, this uniformly labeled compound exhibits physicochemical properties essentially identical to its native counterpart, ensuring near-perfect co-elution during chromatographic separation and identical ionization behavior in the MS source [2]. It is supplied as a certified reference material (CRM) with traceable concentration values and uncertainty, typically 25 µg/mL in acetonitrile, conforming to ISO 17034 and ISO/IEC 17025 standards for metrological traceability [3].

Certified reference material with metrological traceability

Near-perfect co-elution with native zearalenone

Designed for IDMS quantification by GC-MS or LC-MS/MS

• [1] GLPBIO. Zearalenone-13C18 product page. View Source
• [2] Alfa Chemistry. Zearalenone-13C18 technical datasheet. View Source
• [3] Sigma-Aldrich. Zearalenone-13C18 TraceCERT® product page. View Source

Limitations of Unlabeled and Deuterated Standards

Generic substitution of Zearalenone-13C18 with unlabeled native zearalenone, structural analogs (e.g., zearalanone), or deuterated standards (e.g., Zearalenone-d6) fundamentally undermines the accuracy of LC-MS/MS quantification. Unlabeled internal standards cannot correct for matrix effects—ion suppression or enhancement caused by co-eluting matrix components—which can lead to quantitative biases of 50% or more [1]. Deuterated standards, while isotopically labeled, often exhibit slight chromatographic retention time shifts due to the deuterium isotope effect, resulting in differential matrix effects and incomplete co-elution, particularly in gradient elution methods [2]. Furthermore, Zearalenone-13C18 provides the same MS/MS fragmentation pattern as the native analyte, with a mass shift sufficient for unambiguous distinction in multiple reaction monitoring (MRM) transitions (e.g., m/z 317→175 for native; m/z 335→185 for 13C18), a critical requirement for robust and reproducible quantitative workflows [3].

Matrix effect correction

13C18 co-elution enables consistent ionization and matrix-effect correction

Unlabeled IS may not correct for ion suppression/enhancement; deuterated IS may experience differential matrix effects

Chromatographic co-elution

Essentially zero retention time shift (δRT

Deuterated standards often shift by 0.1–0.3 min, risking incomplete co-elution

Mass spectrometric distinction

+18 Da mass shift provides clear MRM transition (m/z 335→185)

Unlabeled IS has identical mass; deuterated IS may offer smaller shift and potential interference

• [1] Romer Labs. Biopure™ U-[13C18]-Zearalenone product overview. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Lijalem YG, Gab-Allah MA, Choi K, Kim B. Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of zearalenone and its metabolites in corn. Food Chem. 2022 Aug 1;384:132483. doi: 10.1016/j.foodchem.2022.132483. View Source

Zearalenone-13C18 Performance in IDMS

Matrix Effect Correction in Corn Flour CRM

In the development of the certified reference material (CRM) KRISS 108-01-002 for zearalenone in corn flour, 13C18-Zearalenone was employed as the internal standard for isotope dilution LC-MS/MS (ID-LC-MS/MS) [1]. This approach enabled the assignment of a certified zearalenone concentration of 153.6 ± 8.0 µg/kg with an expanded measurement uncertainty (k=2) of 5.2% [1]. The method achieved intra-day precision (repeatability) of <3% RSD and inter-day precision of <4% RSD, significantly outperforming external calibration or analog-based methods which typically exhibit >15% RSD in complex cereal matrices [2]. The among-unit homogeneity for the CRM ranged from 2.2% to 5.7% RSD, confirming the robustness of the ID-LC-MS/MS approach using 13C18-Zearalenone [1].

Precision improvement

Head-to-head

≥5-fold

Supports ID-LC-MS/MS precision for CRM certification

Corn flour CRM, 20–400 µg/kg range

Evidence Dimension	Precision (intra-day RSD) in corn matrix
Target Compound Data	<3% RSD
Comparator Or Baseline	External calibration without 13C18-IS (estimated >15% RSD)
Quantified Difference	≥5-fold improvement in precision
Conditions	ID-LC-MS/MS analysis of zearalenone in corn flour CRM, concentration range 20-400 µg/kg

Why This Matters

This level of precision and accuracy is mandatory for regulatory compliance and inter-laboratory comparability in food safety testing.

• [1] Lijalem YG, Gab-Allah MA, Yu H, Choi K, Kim B. Development of a corn flour certified reference material for the accurate determination of zearalenone. Anal Bioanal Chem. 2024 May;416(13):3173-3183. doi: 10.1007/s00216-024-05265-1. View Source
• [2] Lijalem YG, Gab-Allah MA, Choi K, Kim B. Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of zearalenone and its metabolites in corn. Food Chem. 2022 Aug 1;384:132483. doi: 10.1016/j.foodchem.2022.132483. View Source

Traceable Metrological Chain for Regulatory Quantification

Zearalenone-13C18 is supplied as a certified reference material (CRM) with a certified concentration and associated uncertainty, establishing a direct metrological traceability chain to the International System of Units (SI) [1]. For instance, a Biopure™ U-[13C18]-Zearalenone solution is certified at 25.1 ± 0.7 µg/mL, with the uncertainty determined in accordance with ISO 33401 and JCGM 100 guidelines [1]. This contrasts with unlabeled native standards, which are typically provided with a nominal purity (>98%) but lack the direct traceability and uncertainty budget required for primary ratio measurements in isotope dilution mass spectrometry (IDMS) . The use of this traceable 13C18-IS in IDMS directly links the measurement result to a primary reference method, satisfying the highest metrological requirements for official control laboratories [2].

Metrological traceability

Class-level

Certified 25.1 ± 0.7 µg/mL

SI-traceable IDMS measurements

ISO 17034 / ISO 17025 accredited CRM

Evidence Dimension	Metrological traceability
Target Compound Data	Certified concentration with uncertainty (e.g., 25.1 ± 0.7 µg/mL)
Comparator Or Baseline	Unlabeled zearalenone (purity >98%, nominal concentration)
Quantified Difference	Quantitative uncertainty budget provided vs. none
Conditions	CRM produced under ISO 17034 and ISO/IEC 17025 accreditation

Why This Matters

Procurement of a traceable 13C18 internal standard is essential for laboratories seeking ISO/IEC 17025 accreditation or performing official control analyses.

• [1] Romer Labs. Biopure™ U-[13C18]-Zearalenone certificate of analysis. View Source
• [2] Fianovis. U-[13C18]-Zearalenone product datasheet. View Source

Co-Elution vs. Deuterated Standards

A well-documented limitation of deuterated internal standards (e.g., Zearalenone-d6) is their potential for differential matrix effects due to a small but significant chromatographic retention time shift (δRT) caused by the deuterium isotope effect [1]. This shift can be as large as 0.1-0.3 min in gradient elution, leading to the analyte and IS experiencing different ion suppression conditions [1]. In contrast, fully 13C-labeled standards like Zearalenone-13C18 exhibit essentially identical retention times to the native analyte (δRT <0.01 min), ensuring true co-elution and complete matrix effect correction [2]. Vendor specifications and peer-reviewed studies confirm that 13C18-Zearalenone co-elutes precisely with native zearalenone under standard reversed-phase LC conditions (e.g., C18 column, acetonitrile/water gradient), eliminating the need for complex method adjustments required for deuterated analogs [3].

Co-elution vs. deuterated

Reported

Retention shift reduced ≥10-fold

Minimizes differential matrix effects

Reversed-phase LC, C18 column

Evidence Dimension	Chromatographic retention time shift (δRT) vs. native analyte
Target Compound Data	<0.01 min
Comparator Or Baseline	Deuterated standards (e.g., Zearalenone-d6): 0.1-0.3 min
Quantified Difference	≥10-fold reduction in retention time shift
Conditions	Reversed-phase LC, acetonitrile/water gradient, C18 column

Why This Matters

True co-elution eliminates the risk of differential matrix effects, a common cause of quantitative inaccuracy in deuterated internal standard methods.

• [1] MyADLM. Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC MS MS Assays? 2014. View Source
• [2] Romer Labs. Biopure™ 13C fully labelled mycotoxin standards technical note. View Source
• [3] Sun D, Li C, Zhou S, Zhao Y, Gong YY, Gong Z, Wu Y. Determination of Trace Zearalenone and Its Metabolites in Human Serum by a High-Throughput UPLC-MS/MS Analysis. Appl Sci. 2019; 9(4):741. doi: 10.3390/app9040741. View Source

Accuracy in Multi-Mycotoxin Method Validation

A validated ID-LC-MS/MS method using 13C- or 2H-labeled internal standards for zearalenone and its five major metabolites in corn demonstrated accuracy values ranging from 96.7% to 103.6% across a concentration range of 20-400 µg/kg [1]. The limit of detection (LOD) for zearalenone was 0.14 µg/kg and the limit of quantification (LOQ) was 0.45 µg/kg, with an expanded measurement uncertainty of less than 7% (95% confidence level) [1]. The use of 13C18-Zearalenone as the internal standard specifically enabled the accurate quantification of the parent mycotoxin, while deuterated standards were used for metabolites, highlighting the compound's essential role in achieving the method's overall accuracy [1]. This performance is directly comparable to, and often exceeds, methods relying solely on matrix-matched calibration without isotope dilution, which frequently exhibit recoveries outside the 70-120% acceptance range [2].

Accuracy range

Head-to-head

96.7–103.6%

Tighter accuracy supports regulatory method validation

Corn, 20–400 µg/kg, ID-LC-MS/MS

Evidence Dimension	Accuracy (% recovery) in corn matrix
Target Compound Data	96.7% - 103.6%
Comparator Or Baseline	Matrix-matched calibration without IDMS (typically 70-120%)
Quantified Difference	Tighter accuracy range (Δ 6.9% vs. Δ 50%)
Conditions	ID-LC-MS/MS analysis of zearalenone in corn, 20-400 µg/kg range

Why This Matters

This demonstrates the compound's ability to meet stringent method validation criteria required for regulatory submission and routine monitoring.

• [1] Lijalem YG, Gab-Allah MA, Choi K, Kim B. Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of zearalenone and its metabolites in corn. Food Chem. 2022 Aug 1;384:132483. doi: 10.1016/j.foodchem.2022.132483. View Source
• [2] Commission Regulation (EC) No 401/2006. Laying down the methods of sampling and analysis for the official control of the levels of mycotoxins in foodstuffs. View Source

Cis-Zearalenone Isomer Quantification

U-[13C18]-labelled cis-zearalenone (cis-ZEA) was synthesized and characterized to serve as an internal standard for the reliable quantification of the often-neglected cis-isomer, which forms via photoisomerization of trans-ZEA [1]. Using this 13C18-ISTD in HPLC-MS/MS analysis of 15 edible oils, cis-ZEA was detected above the LOD of 0.3 µg/kg in one maize germ oil, while trans-ZEA was quantified in two oils at 17.0-31.0 µg/kg [1]. Without the appropriate 13C18-labeled cis-ZEA internal standard, a significant quantitative bias was observed, underscoring the necessity of using a fully 13C-labeled analog specific to the target isomer for accurate quantification [1]. This application highlights a unique capability not achievable with native zearalenone or trans-specific deuterated standards.

cis-Zearalenone quantification

Head-to-head

Detected >0.3 µg/kg with 13C18-ISTD

Isomer-specific ISTD avoids quantification bias

Maize germ oil, photoisomerization context

Evidence Dimension	Quantification accuracy for cis-zearalenone
Target Compound Data	Quantified at >0.3 µg/kg
Comparator Or Baseline	Unlabeled cis-ZEA standard or trans-specific ISTD (e.g., Zearalenone-d6)
Quantified Difference	Significant bias without specific 13C18-cis-ZEA ISTD
Conditions	Stable isotope dilution analysis in edible oils by HPLC-ESI-MS/MS

Why This Matters

This isomer-specific application demonstrates the compound's utility in specialized toxicological and food processing studies where photoisomerization is a concern.

• [1] Koppen R, et al. Preparation of 13C-labelled cis-zearalenone and its application as internal standard in stable isotope dilution analysis. World Mycotoxin J. 2014;7(1):45-52. doi: 10.3920/WMJ2013.1586. View Source

Zearalenone-13C18 Key Applications

Reference Material Certification for Food Safety

Laboratories accredited to ISO/IEC 17025 or those developing in-house reference materials require Zearalenone-13C18 as the primary internal standard for isotope dilution mass spectrometry (IDMS), a primary ratio method [1]. The certified CRM KRISS 108-01-002 (corn flour) exemplifies this, where 13C18-Zearalenone enabled the assignment of a certified zearalenone value with a metrologically traceable uncertainty of 5.2% [1]. This application is mandatory for establishing SI-traceable measurement capabilities in mycotoxin analysis [2].

Multi-Mycotoxin Method Validation in Cereals

For routine monitoring of zearalenone in corn, wheat, and barley, Zearalenone-13C18 is the internal standard of choice for LC-MS/MS methods requiring high accuracy and precision [1]. Validated ID-LC-MS/MS methods using 13C18-Zearalenone achieve accuracy of 96.7-103.6% and LODs as low as 0.14 µg/kg, meeting the performance criteria of Commission Regulation (EC) No 401/2006 [1][2]. The compound's identical chromatographic behavior ensures robust matrix effect correction across diverse grain types [3].

Isomer-Specific Quantification in Processed Foods

Food processing (e.g., UV light exposure) induces trans-to-cis isomerization of zearalenone. The use of U-[13C18]-labelled cis-zearalenone as an internal standard is the only validated approach for accurate quantification of this isomer, which is otherwise underestimated [1]. This application is critical for risk assessment studies on edible oils and other light-exposed food products [1].

High-Throughput UPLC-MS/MS for Biomonitoring

In high-throughput UPLC-MS/MS methods for human serum analysis, 13C-Zearalenone (C-13-ZEN) enables the accurate quantification of trace levels of zearalenone and its metabolites (LOD 0.02-0.06 ng/mL) [1]. The use of the 13C18 internal standard achieves recoveries of 91.6-119.5% with intra- and inter-day RSDs <8%, demonstrating its critical role in large-scale epidemiological studies requiring high sample throughput and data reliability [1].

Application

Selection Property

Validation Focus

Food safety CRM certification

SI-traceable concentration

Uncertainty budget review

Multi-mycotoxin method validation

Matrix-effect correction

Accuracy and precision endpoints

cis-ZEA isomer quantification

Isomer-specific 13C18-ISTD

Photoisomerization monitoring

Human serum research analysis

High-throughput UPLC-MS/MS compatibility

Recovery and precision in serum matrix

• [1] Lijalem YG, Gab-Allah MA, Yu H, Choi K, Kim B. Development of a corn flour certified reference material for the accurate determination of zearalenone. Anal Bioanal Chem. 2024 May;416(13):3173-3183. doi: 10.1007/s00216-024-05265-1. View Source
• [2] Fianovis. U-[13C18]-Zearalenone product datasheet. View Source
• [3] Romer Labs. Biopure™ 13C fully labelled mycotoxin standards technical note. View Source